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Introduction
BMS-561392, also known as DPC-333, is a potent and selective, orally bioavailable inhibitor of

Tumor Necrosis Factor-alpha Converting Enzyme (TACE), also known as ADAM17.[1] TACE is

a critical enzyme responsible for the cleavage of membrane-bound pro-TNF-α into its soluble,

active form, a key cytokine implicated in the pathogenesis of rheumatoid arthritis (RA).[1][2] By

inhibiting TACE, BMS-561392 effectively reduces the levels of soluble TNF-α, thereby

mitigating the inflammatory cascade. Preclinical studies have demonstrated the efficacy of

BMS-561392 in animal models of arthritis, suggesting its therapeutic potential for RA.[3] These

application notes provide a summary of the available data and detailed protocols for the

utilization of BMS-561392 in the collagen-induced arthritis (CIA) mouse model, a widely used

preclinical model that mimics many aspects of human RA.

Mechanism of Action
BMS-561392 exerts its anti-inflammatory effects by selectively inhibiting the metalloproteinase

TACE. This inhibition prevents the proteolytic processing of pro-TNF-α on the cell surface,

leading to a significant reduction in the release of soluble TNF-α. The subsequent decrease in
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circulating TNF-α levels disrupts the downstream inflammatory signaling pathways that

contribute to the joint inflammation, cartilage degradation, and bone erosion characteristic of

rheumatoid arthritis.
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Figure 1: Mechanism of Action of BMS-561392.
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Data Presentation
The following tables summarize the in vitro and in vivo pharmacological data for BMS-561392.

Table 1: In Vitro Activity of BMS-561392

Parameter Value Reference

TACE Inhibition (Ki) 0.3 nM [4]

Table 2: In Vivo Efficacy of BMS-561392 in Mouse Models
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Protocol 1: Prophylactic Treatment in a Mouse Collagen-
Induced Arthritis (CIA) Model
This protocol is a standard procedure for inducing CIA and can be adapted for evaluating the

prophylactic efficacy of BMS-561392.

1. Materials:

BMS-561392

Vehicle for BMS-561392 (e.g., 0.5% methylcellulose)

Male DBA/1 mice (8-10 weeks old)

Bovine type II collagen (CII)

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

Incomplete Freund's Adjuvant (IFA)

0.1 M acetic acid

Syringes and needles (27G)

Calipers for paw thickness measurement

2. Experimental Workflow:
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Figure 2: Prophylactic Treatment Workflow in CIA Model.

3. Detailed Procedure:

Day 0: Primary Immunization:
Prepare an emulsion of bovine type II collagen (2 mg/mL) in 0.1 M acetic acid with an equal
volume of Complete Freund's Adjuvant (CFA) to a final concentration of 1 mg/mL collagen.
Anesthetize mice and administer 100 µL of the emulsion intradermally at the base of the tail.
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Day 21: Booster Immunization:
Prepare an emulsion of bovine type II collagen (2 mg/mL) in 0.1 M acetic acid with an equal
volume of Incomplete Freund's Adjuvant (IFA).
Administer 100 µL of the booster emulsion intradermally at a site near the primary injection.
Treatment Administration (Starting Day 21-25):
Based on the reported oral efficacy, a suggested starting dose is 10-20 mg/kg of BMS-
561392 administered orally twice daily. A dose-response study is recommended.
Prepare a suspension of BMS-561392 in a suitable vehicle (e.g., 0.5% methylcellulose).
Administer the BMS-561392 suspension or vehicle to the respective groups of mice via oral
gavage.
Monitoring and Evaluation:
Monitor the mice daily for the onset and severity of arthritis, typically starting from day 21.
Score the severity of arthritis in each paw on a scale of 0-4 (0=normal, 1=mild swelling
and/or erythema, 2=moderate swelling, 3=severe swelling with joint rigidity, 4=maximal
inflammation with ankylosis). The maximum score per mouse is 16.
Measure paw thickness using calipers every other day.
Endpoint Analysis (Day 42-49):
At the end of the study, euthanize the mice.
Collect hind paws for histological analysis of joint inflammation, cartilage destruction, and
bone erosion.
Collect blood for serum analysis of anti-collagen antibodies and inflammatory cytokines (e.g.,
TNF-α, IL-6).

Protocol 2: Therapeutic Treatment in a Mouse Collagen
Antibody-Induced Arthritis (CAIA) Model
This protocol is based on the model where BMS-561392 has shown significant efficacy.[3]

1. Materials:

BMS-561392

Vehicle for BMS-561392

BALB/c mice (8-10 weeks old)

Arthritogenic monoclonal antibody cocktail against type II collagen
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Figure 3: Therapeutic Treatment Workflow in CAIA Model.

3. Detailed Procedure:
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Day 0: Antibody Administration:
Administer the arthritogenic monoclonal antibody cocktail intraperitoneally (i.p.) to each
mouse according to the manufacturer's instructions.
Day 3: LPS Challenge:
Administer LPS (typically 25-50 µg per mouse) i.p. to synchronize and enhance the
inflammatory response.
Treatment Administration (Starting Day 3, post-LPS):
Administer BMS-561392 at a dose of 10.5 mg/kg twice daily. The route of administration
should be consistent (e.g., oral gavage).
The control group should receive the vehicle alone.
Monitoring and Evaluation:
Monitor and score the clinical signs of arthritis daily as described in Protocol 1.
Measure paw thickness regularly.
Endpoint Analysis (Day 12-14):
Euthanize mice and collect paws for histology and blood for serum analysis as described in
Protocol 1.

Conclusion
BMS-561392 is a potent TACE inhibitor with demonstrated efficacy in preclinical models of

arthritis. The provided protocols offer a framework for researchers to further investigate the

therapeutic potential of BMS-561392 in the context of rheumatoid arthritis. Careful adherence

to these protocols and appropriate dose-response studies will be crucial for obtaining robust

and reproducible data. The significant reduction in clinical arthritis scores observed in the CAIA

model highlights the promise of TACE inhibition as a therapeutic strategy for inflammatory

autoimmune diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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